Cas no 2305503-17-5 (N-(4-methyl-2-propyl-1,3-oxazol-5-yl)methylprop-2-enamide)

• Product Name: N-(4-methyl-2-propyl-1,3-oxazol-5-yl)methylprop-2-enamide
• CAS No: 2305503-17-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5412494
• PubChem ID: 137931058
• Update Time: 2025-05-24

N-(4-methyl-2-propyl-1,3-oxazol-5-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methyl-2-propyl-1,3-oxazol-5-yl)methyl]prop-2-enamide
• EN300-26586951
• 2305503-17-5
• Z3024764459
• N-[(4-Methyl-2-propyl-5-oxazolyl)methyl]-2-propenamide
• N-(4-methyl-2-propyl-1,3-oxazol-5-yl)methylprop-2-enamide

• Inchi： 1S/C11H16N2O2/c1-4-6-11-13-8(3)9(15-11)7-12-10(14)5-2/h5H,2,4,6-7H2,1,3H3,(H,12,14)
• InChI Key： BKIJSYDSILRCKW-UHFFFAOYSA-N
• SMILES： C(NCC1OC(CCC)=NC=1C)(=O)C=C

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(4-methyl-2-propyl-1,3-oxazol-5-yl)methylprop-2-enamide

Comprehensive Overview of N-(4-methyl-2-propyl-1,3-oxazol-5-yl)methylprop-2-enamide (CAS No. 2305503-17-5): Properties, Applications, and Innovations

The chemical compound N-(4-methyl-2-propyl-1,3-oxazol-5-yl)methylprop-2-enamide (CAS No. 2305503-17-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This oxazole derivative is characterized by its methylprop-2-enamide functional group, which contributes to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of small-molecule inhibitors and bioactive compounds.

One of the most frequently searched questions about CAS No. 2305503-17-5 revolves around its synthesis and purification methods. The compound is typically synthesized via multistep organic reactions, including condensation and amidation processes, with yields optimized through advanced catalytic techniques. Its molecular stability and solubility profiles make it a candidate for further derivatization, aligning with the growing demand for high-value intermediates in medicinal chemistry. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in oncology research.

In the context of sustainability, N-(4-methyl-2-propyl-1,3-oxazol-5-yl)methylprop-2-enamide has been evaluated for its environmental impact. With the rise of green chemistry initiatives, synthetic routes employing biodegradable solvents and low-energy processes are being explored. This aligns with global trends toward eco-friendly synthesis, a key concern for regulatory bodies and manufacturers alike. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

The compound’s structure-activity relationship (SAR) is another area of intense research. Its oxazole ring and acrylamide moiety offer opportunities for molecular docking studies, particularly in targeting enzyme active sites. Computational chemists frequently investigate its binding affinity using AI-driven modeling tools, a trend reflecting the integration of machine learning in drug design. These advancements address common search queries like “how to predict bioactivity of oxazole derivatives” or “best software for SAR analysis.”

From an industrial perspective, CAS No. 2305503-17-5 is gaining traction as a building block for functional materials. Its incorporation into polymeric networks has shown promise in enhancing material properties such as thermal resistance and mechanical strength. This resonates with the surge in demand for high-performance polymers in aerospace and electronics. Additionally, its photophysical properties are being studied for applications in organic LEDs (OLEDs), a sector experiencing rapid growth due to the push for energy-efficient displays.

Safety and handling protocols for N-(4-methyl-2-propyl-1,3-oxazol-5-yl)methylprop-2-enamide are also a priority. While not classified as hazardous, standard laboratory precautions (e.g., glove use, ventilation) are recommended. This aligns with frequently searched terms like “safe handling of acrylamide derivatives” and “oxazole compound storage.” Regulatory databases such as REACH and PubChem provide updated safety data, ensuring compliance with global standards.

In summary, CAS No. 2305503-17-5 represents a multifaceted compound with broad applicability. Its relevance to drug discovery, material science, and sustainable chemistry positions it at the forefront of modern research. As interdisciplinary collaborations expand, this oxazole-based molecule is poised to play a pivotal role in addressing contemporary scientific and industrial challenges.